Cas no 773036-71-8 (3,4-Diamino-6-propan-2-yl-1,2,4-triazin-5-one)

• Product Name: 3,4-Diamino-6-propan-2-yl-1,2,4-triazin-5-one
• CAS No: 773036-71-8
• MF: C₆H₁₁N₅O
• MW: 169.184439897537
• CID: 551835
• Update Time: 2023-08-02

3,4-Diamino-6-propan-2-yl-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-5(4H)-one,3,4-diamino-6-(1-methylethyl)-
• 1,2,4-Triazin-5(4H)-one,3,4-diamino-6-(1-methylethyl)-(9CI)
• 3,4-Diamino-6-isopropyl-1,2,4-triazin-5(4H)-one
• 3,4-Diamino-6-propan-2-yl-1,2,4-triazin-5-one

• Inchi： 1S/C6H11N5O/c1-3(2)4-5(12)11(8)6(7)10-9-4/h3H,8H2,1-2H3,(H2,7,10)
• InChI Key： KPHNKSOTHWEVRT-UHFFFAOYSA-N
• SMILES： O=C1C(C(C)C)=NN=C(N)N1N

Computed Properties

• Exact Mass: 169.096
• Monoisotopic Mass: 169.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 97.1